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Compound of Interest

Compound Name: 5-Azaindole-5-carboxylic acid

Cat. No.: B13396868

Get Quote

Ticket ID: AZ-SOL-05 Topic: Improving solubility of 5-Azaindole-5-carboxylic acid in organic

solvents Status: Open Assigned Specialist: Senior Application Scientist[1][2]

Diagnostic & Triage: Nomenclature & Chemical
Nature[2]
Before proceeding with solubilization, we must address a critical nomenclature ambiguity

common in this compound class. This ensures we are treating the correct isomer, as "5-
Azaindole-5-carboxylic acid" is chemically ambiguous under standard IUPAC rules.[1][2]

Nomenclature Verification
The Scaffold: "5-Azaindole" corresponds to 1H-pyrrolo[3,2-c]pyridine.[1][2] In this scaffold,

position 5 is a nitrogen atom.[1][2][3][4][5] Therefore, a carboxylic acid cannot be attached at

position 5.[1][2]

Likely Candidates:

1H-pyrrolo[3,2-c]pyridine-6-carboxylic acid: (The acid is on the carbon adjacent to the

pyridine nitrogen).[1][2][6]
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7-Azaindole-5-carboxylic acid: (1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid).[1][2] This is a

very common drug discovery intermediate where the acid is at position 5.[1][2]

5-Azaindole-2-carboxylic acid: (Acid on the pyrrole ring).[1][2]

Impact on Solubility: Regardless of the specific isomer, all azaindole carboxylic acids share a

zwitterionic nature and high crystal lattice energy.[1][2] They possess a basic pyridine nitrogen,

an acidic pyrrole proton, and an acidic carboxylic acid.[1][2] In neutral organic solvents, they

form intermolecular salt bridges (aggregates), rendering them insoluble.[1][2]

Solvent Selection Matrix
Use this matrix to select the appropriate solvent system based on your downstream application.
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Solvent Class Solubility Rating Suitability Notes

Dipolar Aprotic

(DMSO, DMF, DMAc,

NMP)

High

Stock solutions,

biological assays,

coupling reactions.[1]

[2]

These disrupt the

strong hydrogen

bonding network.[1][2]

Caution: High boiling

points make removal

difficult.[1][2]

Alcohols (MeOH,

EtOH, TFE)
Moderate

Crystallization,

transfers.[1][2]

Solubility improves

significantly with heat

(60°C).[1][2] 2,2,2-

Trifluoroethanol (TFE)

is particularly effective

for heterocycles.[1][2]

Ethers (THF, Dioxane) Low to Moderate
Reactions (if

solubilized).[1][2]

Often requires wet

solvents or base

additives (see

Protocol A).[1][2]

Chlorinated (DCM,

Chloroform)
Very Poor

Workups,

chromatography.[1][2]

Ineffective without

additives.[1][2]

Requires "Organic

Salt Method" (Protocol

A).[1][2]

Hydrocarbons

(Hexanes, Toluene)
Insoluble

Precipitation/Antisolve

nt.[1][2]

Used to crash the

compound out of

solution.[1][2]

Troubleshooting Protocols (Step-by-Step)
Protocol A: The "Organic Salt" Method (For DCM/THF)
Use this when you must perform a reaction (e.g., Amide Coupling) in non-polar aprotic solvents

like Dichloromethane (DCM) or Tetrahydrofuran (THF).[1][2]
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Mechanism: The carboxylic acid protonates the pyridine nitrogen intermolecularly, causing

precipitation.[1][2] Adding a tertiary amine base deprotonates the carboxylic acid, breaking the

lattice and forming a soluble organic salt.[1][2]

Suspension: Suspend the 5-Azaindole-carboxylic acid (1 equiv) in DCM or THF (0.1 M

concentration). It will likely remain a solid.[1][2][6]

Additive: Add DIPEA (Diisopropylethylamine) or TEA (Triethylamine) (1.5 to 2.0 equiv).[1][2]

Sonication: Sonicate for 5–10 minutes at ambient temperature.

Observation: The suspension should clarify into a homogeneous solution.

Troubleshooting: If it remains cloudy, add a co-solvent spike of DMF (5–10% v/v).[1][2]

Protocol B: The "Super-Solvent" Spike (For LCMS/NMR)
Use this for analysis or transferring material where base additives are undesirable.[1][2]

Primary Dissolution: Dissolve the solid completely in a minimum volume of DMSO-d6 or

DMSO.[1][2]

Dilution: Slowly add the desired solvent (e.g., CDCl3 or Methanol) to the DMSO concentrate.

Ratio: Maintain a DMSO content of >5-10% to prevent reprecipitation.[1][2]

Protocol C: Transient Silylation (For GC/Purification)
Use this to temporarily mask the polar groups.[1][2]

Suspend compound in DCM.[1][2]

Add BSA (N,O-Bis(trimethylsilyl)acetamide) (2–3 equiv).

Heat to reflux for 30 mins. The compound typically dissolves as the TMS-ester/TMS-amine.

[1][2]

Visual Workflow: Solubilization Decision Tree
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Start: 5-Azaindole-COOH Solid

What is your Goal?
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Protocol A:
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Click to download full resolution via product page

Figure 1: Decision tree for selecting the correct solubilization strategy based on experimental

intent.
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Frequently Asked Questions (FAQ)
Q1: Why does my compound precipitate when I add water to the DMSO stock solution? A:

Azaindole carboxylic acids have a "U-shaped" solubility curve relative to pH.[1][2] In DMSO,

they are solvated.[1][2][7] When you add water (pH ~7), the compound reverts to its zwitterionic

form (neutral net charge), which is the least soluble state.[1][2]

Fix: Ensure the aqueous buffer is either acidic (pH < 3) or basic (pH > 9) to keep the

compound ionized and soluble.[1][2]

Q2: Can I use alcohols like Methanol? A: Yes, but solubility is limited at room temperature.[1][2]

Azaindoles are prone to hydrogen-bond stacking.[1][2] Heating Methanol to near-reflux usually

dissolves the compound.[1][2] For NMR, MeOD often requires a drop of DCl or NaOD to

achieve high concentrations.[1][2]

Q3: Is "5-Azaindole-5-carboxylic acid" commercially available? A: As noted in the

diagnostics, this specific name is chemically incorrect for the 5-aza scaffold. You likely possess

7-azaindole-5-carboxylic acid (CAS: 156270-06-3) or 1H-pyrrolo[3,2-c]pyridine-6-carboxylic

acid.[1][2] Always verify the structure by 1H-NMR before planning synthesis; the position of the

nitrogen determines the pKa and reactivity.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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